Cas no 919099-07-3 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro-)

919099-07-3 structure
Product name:1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro-
1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro-
- 7-nitro-3-propan-2-yl-1,2,4,5-tetrahydro-3-benzazepine
- 7-Nitro-3-(propan-2-yl)-2,3,4,5-tetrahydro-1H-3-benzazepine
- 919099-07-3
- SCHEMBL2569511
- 3-isopropyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
- IXTCEBUXUBPXGS-UHFFFAOYSA-N
- DTXSID50737293
-
- Inchi: InChI=1S/C13H18N2O2/c1-10(2)14-7-5-11-3-4-13(15(16)17)9-12(11)6-8-14/h3-4,9-10H,5-8H2,1-2H3
- InChI Key: IXTCEBUXUBPXGS-UHFFFAOYSA-N
- SMILES: CC(C)N1CCC2=C(CC1)C=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 234.136827821g/mol
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.1Ų
1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro- Related Literature
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Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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3. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
919099-07-3 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro-) Related Products
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